Cas no 120101-66-8 (7-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one)

• Product Name: 7-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• CAS No: 120101-66-8
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• MDL: MFCD21603877
• CID: 133163
• PubChem ID: 14423579
• Update Time: 2025-09-22

7-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,7-nitro-4-(2-pyridinylmethyl)-
• 7-nitro-4-(pyridin-2-ylmethyl)-1,4-benzoxazin-3-one
• 7-NITRO-4-(PYRIDINE-2-YLMETHYL)-1,4-BENZOXAZIN-3(4H)-ONE
• 7-nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one(WXC05647)
• 7-nitro-4-[(pyridin-2-yl)methyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one
• SCHEMBL9687134
• SY127793
• 2H-1,4-Benzoxazin-3(4H)-one, 7-nitro-4-(2-pyridinylmethyl)-
• AKOS022180521
• MFCD21603877
• CS-0047075
• VEA10166
• W13388
• 7-Nitro-4-[(pyridin-2-yl)methyl]-2H-1,4-benzoxazin-3(4H)-one
• DTXSID60560130
• A898665
• 120101-66-8
• tert-Butyl?4-(nitromethylene)piperidine-1-carboxylate
• 7-Nitro-4-(2-pyridylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• AS-70819
• 7-NITRO-4-(PYRIDIN-2-YLMETHYL)-2H-1,4-BENZOXAZIN-3-ONE
• DB-369589

• MDL： MFCD21603877
• Inchi： 1S/C14H11N3O4/c18-14-9-21-13-7-11(17(19)20)4-5-12(13)16(14)8-10-3-1-2-6-15-10/h1-7H,8-9H2
• InChI Key： BVXQKNPVJURLCC-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CN=2)C2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.07503
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• PSA: 85.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones